Cas no 67370-31-4 (8-Azoniabicyclo[3.2.1]octane, 3-hydroxy-8-methyl-8-(1-methylethyl)-, chloride (1:1), (3-endo,8-syn)-)

8-Azoniabicyclo[3.2.1]octane, 3-hydroxy-8-methyl-8-(1-methylethyl)-, chloride (1:1), (3-endo,8-syn)- structure
67370-31-4 structure
Product Name:8-Azoniabicyclo[3.2.1]octane, 3-hydroxy-8-methyl-8-(1-methylethyl)-, chloride (1:1), (3-endo,8-syn)-
CAS No:67370-31-4
MF:C11H22ClNO
MW:219.751482486725
CID:520024
Update Time:2023-03-29

8-Azoniabicyclo[3.2.1]octane, 3-hydroxy-8-methyl-8-(1-methylethyl)-, chloride (1:1), (3-endo,8-syn)- Chemical and Physical Properties

Names and Identifiers

    • 8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8-methyl-8-(1-methylethyl)-, chloride (1:1), (3-endo,8-syn)-
    • 8-Azoniabicyclo[3.2.1]octane, 3-hydroxy-8-methyl-8-(1-methylethyl)-, chloride,(endo,syn)-(?à)-
    • 8-Azoniabicyclo[3.2.1]octane,3-hydroxy-8-methyl-8-(1-methylethyl)-, chloride, (endo,syn)- (9CI)
    • Sch 1100
    • 8-Azoniabicyclo[3.2.1]octane, 3-hydroxy-8-methyl-8-(1-methylethyl)-, chloride (1:1), (3-endo,8-syn)-
    • Inchi: 1S/C11H22NO.ClH/c1-8(2)12(3)9-4-5-10(12)7-11(13)6-9;/h8-11,13H,4-7H2,1-3H3;1H/q+1;/p-1/t9-,10+,11+,12?;
    • InChI Key: NNGPLVHOTPCJPQ-RNIPKXDCSA-M
    • SMILES: C([N+]1([C@H]2CC[C@@H]1C[C@H](O)C2)C)(C)C.[Cl-]
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